6-Amino-4-cyclohexyl-3-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Amino-4-cyclohexyl-3-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, also known as DPPY, is a heterocyclic compound with potential applications in medicinal chemistry. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments. In
Scientific Research Applications
Green Synthesis Approaches
Researchers have developed eco-friendly synthesis methods for polysubstituted and condensed pyrazole derivatives, including 6-amino-dihydropyrano[2,3-c]pyrazole-5-carbonitriles. For instance, sodium ascorbate has been utilized as a safe catalyst in water or ethanol-water mixtures, highlighting the emphasis on minimizing hazardous solvents and enhancing atom efficiency in synthesis processes (Kiyani & Bamdad, 2018).
Antimicrobial Activity
Compounds derived from 6-amino-dihydropyrano[2,3-c]pyrazole-5-carbonitrile have demonstrated significant antimicrobial properties. Synthesis and testing of these compounds against various bacterial and fungal strains revealed potent antibacterial agents, with some compounds showing activity comparable to standard drugs like norfloxacin and fluconazole (Hafez, Alshammari, & El-Gazzar, 2015).
Corrosion Inhibition
The derivatives of 6-amino-dihydropyrano[2,3-c]pyrazole-5-carbonitrile have been evaluated as corrosion inhibitors for metals in acidic environments. Studies show that these compounds effectively inhibit corrosion on metal surfaces, offering potential applications in industrial processes and materials protection (Yadav, Gope, Kumari, & Yadav, 2016).
Drug Discovery and Biological Evaluations
In drug discovery, the structural analysis and docking studies of 6-amino-dihydropyrano[2,3-c]pyrazole-5-carbonitrile derivatives have provided insights into their potential pharmaceutical applications. For instance, molecular docking studies have explored the binding modes of these compounds to target enzymes, suggesting their relevance in developing new therapeutic agents (Kumar, Kumar, Srivastava, Brahmachari, & Misra, 2020).
Advanced Materials
Research into novel pyrano[2,3-c]pyrazole derivatives has also extended into materials science, where their incorporation into nanoformulations has been investigated for enhanced anticancer activity. This involves the development of polymeric micelles for drug delivery, demonstrating the versatility of these compounds beyond their chemical properties (Sun, Zhang, Gao, Que, Zhou, Zhu, & Cai, 2019).
Future Directions
Mechanism of Action
Target of Action
Similar compounds, known as dihydropyrano[2,3-c]pyrazoles, have been reported to exhibit a wide range of biological activities, including anti-microbial, anti-inflammatory, anti-cancer, bactericidal, molluscicidal, and kinase inhibitory activities . This suggests that the compound may interact with a variety of biological targets.
Mode of Action
Based on its structural similarity to other dihydropyrano[2,3-c]pyrazoles, it can be hypothesized that it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .
Result of Action
Similar compounds have been reported to exhibit a wide range of biological activities, suggesting that this compound may have diverse molecular and cellular effects .
Biochemical Analysis
Biochemical Properties
It is known that dihydropyrano[2,3-c]pyrazoles can interact with various enzymes, proteins, and other biomolecules
Cellular Effects
It is expected that this compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
6-amino-4-cyclohexyl-3-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O/c20-11-14-15(12-7-3-1-4-8-12)16-17(13-9-5-2-6-10-13)22-23-19(16)24-18(14)21/h2,5-6,9-10,12,15H,1,3-4,7-8,21H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARNJGYIKRACDFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2C(=C(OC3=NNC(=C23)C4=CC=CC=C4)N)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.